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Introduction

Sequoyitol, also known as 5-O-methyl-myo-inositol, is a naturally occurring cyclitol, a type of
sugar alcohol. It is found in a variety of plants, including soybeans (Glycine max) and various
species of mistletoe.[1] As a derivative of myo-inositol, the most abundant inositol isomer in
nature, sequoyitol has garnered significant interest in the scientific community, particularly for
its potential therapeutic applications. This technical guide provides a comprehensive overview
of the chemical and physical properties of sequoyitol, detailed experimental protocols for its
analysis, and insights into its biological significance, with a focus on its role in insulin signaling
pathways.

Chemical and Physical Properties

Sequoyitol is a white to off-white solid powder. Its chemical structure consists of a myo-inositol
ring with a methyl group attached to the hydroxyl group at the 5th carbon position.

Table 1: General and Chemical Properties of Sequoyitol
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Property Value Source(s)
(1R,2S,4R,5S)-6-

Systematic Name methoxycyclohexane- [1]
1,2,3,4,5-pentol
5-O-Methyl-myo-inositol, 1D-5-

Common Synonyms o [1]
O-Methyl-myo-inositol

Molecular Formula C7H1406 [1]

Molecular Weight 194.18 g/mol [1]

CAS Number 523-92-2 [1]

Appearance White to off-white solid powder  MedChemExpress

Table 2: Physical and Spectroscopic Properties of

Sequoyitol
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Property Value Source(s)
Melting Point 241-244 °C ChemBK
Boiling Point 317.2 °C at 760 mmHg ChemBK
Soluble in DMSO and pyridine;
Solubility Slightly soluble in methanol, ChemBK, MedChemExpress

Highly soluble in water.

Optical Rotation [a]D

Data not available in the

searched literature.

1H NMR Data

Specific data for Sequoyitol is
not readily available. Data for
the parent compound, myo-
inositol, is available for

reference.

13C NMR Data

Specific data for Sequoyitol is
not readily available. Data for
the parent compound, myo-
inositol, is available for

reference.

FT-IR Data

Specific data for Sequoyitol is
not readily available. Data for
the parent compound, myo-
inositol, is available for

reference.

Mass Spectrometry Data

Predicted GC-MS data is
available, but experimental

data is not readily available.

[2]

Crystal Structure Data

Data not available in the

searched literature.

Experimental Protocols
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General Protocol for Extraction and Purification of
Inositols from Plant Material

While a specific, detailed protocol for the isolation of sequoyitol was not found in the reviewed
literature, a general procedure for the extraction and purification of inositols from plant sources,
such as soybeans, can be adapted. This typically involves solvent extraction followed by

chromatographic purification.
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Plant Material (e.g., Soybean Meal) H Defatting with Hexane H Extraction with Aqueous Ethanol H Filtration }—»

Concentration under Vacuum H fon-Exchange Chromatography }—»
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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